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Compound of Interest

Compound Name: 5,5'-Methylenebis(2-aminophenol)

Cat. No.: B1607468

CAS Number: 22428-30-4

This technical guide provides a comprehensive overview of 5,5'-Methylenebis(2-
aminophenol), a versatile aromatic compound with significant applications in materials science
and as a precursor for biologically active molecules. This document is intended for researchers,
scientists, and drug development professionals, offering detailed information on its chemical
properties, synthesis, applications, and derivatization.

Chemical and Physical Properties

5,5'-Methylenebis(2-aminophenol) is an aromatic compound characterized by two 2-
aminophenol units linked by a methylene bridge.[1] This structure, featuring both amino and
hydroxyl functional groups, imparts a high degree of reactivity, making it a valuable monomer
for polymerization and a precursor for various organic syntheses.[1]

Table 1: Physicochemical Properties of 5,5'-Methylenebis(2-aminophenol)
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Property Value Source
CAS Number 22428-30-4 [11[2][3]
Molecular Formula C13H14N202 [2][3]
Molecular Weight 230.26 g/mol [2][3]
Boiling Point 462.8 °C at 760 mmHg [3]
Appearance White solid [2]
Storage Sealed in a dry place at 2-8°C [4]

Synthesis of 5,5'-Methylenebis(2-aminophenol)

The most common method for synthesizing 5,5'-Methylenebis(2-aminophenol) is through the
condensation reaction of 2-aminophenol with formaldehyde under acidic conditions.[1] This
reaction connects two 2-aminophenol molecules at their 5-positions via a methylene bridge.[1]

Experimental Protocol: Synthesis of 5,5'-Methylenebis(2-
aminophenol)

This protocol is a representative method based on the established synthesis of similar
methylene-bridged phenolic compounds.

Materials:

2-Aminophenol

o Formaldehyde (37% aqueous solution)

e Hydrochloric acid (concentrated)

o Ethanol

¢ Distilled water

e Sodium hydroxide solution (10%)
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Procedure:

 In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-
aminophenol in ethanol.

e Slowly add a stoichiometric amount of formaldehyde solution to the flask while stirring.

o Add a catalytic amount of concentrated hydrochloric acid to the mixture.

e Heat the reaction mixture to reflux (approximately 80°C) and maintain for several hours.[1]
» Monitor the reaction progress using thin-layer chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature.

e Neutralize the mixture with a 10% sodium hydroxide solution to precipitate the product.

« Filter the precipitate, wash thoroughly with distilled water, and dry under vacuum.

o Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain
pure 5,5'-Methylenebis(2-aminophenol).
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Synthesis of 5,5'-Methylenebis(2-aminophenol).

Applications in Polymer Chemistry
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A primary application of 5,5'-Methylenebis(2-aminophenol) is as a monomer for the synthesis
of high-performance, heat-resistant polymers, particularly poly(o-hydroxyamides) (PHAs) and
polybenzoxazoles (PBOs).[1] These polymers exhibit exceptional thermal stability and
mechanical properties, making them suitable for demanding applications in the aerospace and
automotive industries.[1]

Synthesis of Poly(o-hydroxyamides) (PHAS)

PHASs are synthesized through the polycondensation of 5,5'-Methylenebis(2-aminophenol)
with aromatic diacid chlorides, such as isophthaloy! dichloride.[1]

In a nitrogen-purged flask, dissolve 5,5'-Methylenebis(2-aminophenol) in a dry, polar
aprotic solvent like N,N-dimethylacetamide (DMACc).[1]

e Cool the solution in an ice bath.
e Slowly add an equimolar amount of isophthaloyl dichloride to the stirred solution.

» Allow the reaction to proceed at low temperature for several hours, then let it warm to room
temperature and continue stirring overnight.

» Precipitate the resulting poly(o-hydroxyamide) by pouring the reaction mixture into a non-
solvent like methanol.

 Filter the polymer, wash it thoroughly with methanol and water, and dry it under vacuum.

Synthesis of Polybenzoxazoles (PBOSs)

PBOs are typically synthesized in a two-step process. The first step is the formation of a PHA
precursor, as described above. The second step involves the thermal or chemical
cyclodehydration of the PHA.[1]

e Cast a film of the synthesized poly(o-hydroxyamide) from a solution in a suitable solvent
(e.g., DMAC).

o Place the PHA film in a tube furnace under an inert atmosphere (e.g., nitrogen or argon).
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o Heat the film gradually to a high temperature, typically in the range of 300-400°C, and hold

for several hours to effect cyclodehydration.[1]

e The removal of water molecules leads to the formation of the rigid benzoxazole ring
structure, converting the PHA into a polybenzoxazole.[1]
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Two-step synthesis of Polybenzoxazole (PBO).

Derivatization for Biological Applications

While 5,5'-Methylenebis(2-aminophenol) itself is primarily used in materials science, its
derivatives, particularly Schiff bases, have garnered interest for their potential biological
activities. The presence of primary amino groups allows for the facile synthesis of bis-Schiff
bases through condensation with various aldehydes and ketones.

Synthesis of Biologically Active Schiff Bases

Schiff bases derived from 2-aminophenol have been reported to exhibit a range of biological
activities, including antibacterial, antifungal, and antiproliferative properties. The synthesis
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typically involves the condensation of the aminophenol with a suitable aldehyde.

e Dissolve 5,5'-Methylenebis(2-aminophenol) in a suitable solvent such as ethanol or
methanol.

» Add a twofold molar excess of the desired aldehyde (e.g., a substituted benzaldehyde) to the
solution.

+ Add a few drops of a catalyst, such as glacial acetic acid.
o Reflux the reaction mixture for several hours.
e Upon cooling, the Schiff base product will precipitate.

» Collect the solid by filtration, wash with cold solvent, and recrystallize to purify.

Antiproliferative Activity

Schiff bases and their metal complexes derived from aminophenols have shown promise as
antiproliferative agents. For instance, various Schiff base metal complexes have been tested
against human tumor cell lines and have demonstrated modulator behavior on cell growth.
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Derivatization to biologically active compounds.

Spectroscopic Characterization

The structural elucidation of 5,5'-Methylenebis(2-aminophenol) and its derivatives is typically
performed using standard spectroscopic techniques such as Nuclear Magnetic Resonance
(NMR) and Fourier-Transform Infrared (FTIR) spectroscopy.
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Table 2: Expected Spectroscopic Data for 5,5'-Methylenebis(2-aminophenol)

Technique Expected Peaks/Signals

Signals corresponding to aromatic protons, the

methylene bridge protons (-CHz-), amino
1H-NMR protons (-NHz), and hydroxyl protons (-OH). The

integration of these signals would confirm the

proton count.

Resonances for the aromatic carbons, with

distinct signals for carbons attached to the
13C-NMR ,

amino and hydroxyl groups, as well as the

methylene bridge carbon.

- Broad O-H stretching band (around 3300-3500
cm~1)- N-H stretching vibrations (around 3300-
3400 cm~1)- Aromatic C-H stretching (above

FTIR (cm™1) 3000 cm~1)- C=C aromatic ring stretching
(around 1500-1600 cm~1)- C-N stretching
(around 1250-1350 cm~1)- C-O stretching
(around 1200-1300 cm™1)

Note: The exact peak positions can vary depending on the solvent and concentration.

Safety and Handling

Detailed safety data for 5,5'-Methylenebis(2-aminophenol) is not extensively available.
However, based on the data for the parent compound, 2-aminophenol, it should be handled
with care. It is advisable to wear appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a
fume hood. Avoid inhalation of dust and contact with skin and eyes.

This technical guide provides a foundational understanding of 5,5'-Methylenebis(2-
aminophenol). Further research and investigation are encouraged to fully explore the potential
of this compound and its derivatives in various scientific and industrial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1607468?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1607468
https://www.biosynth.com/p/XAA42830/22428-30-4-55-methylenebis2-aminophenol
https://www.synblock.com/product/22428-30-4.html
https://www.bldpharm.com/products/22428-30-4.html
https://www.benchchem.com/product/b1607468#5-5-methylenebis-2-aminophenol-cas-number-22428-30-4
https://www.benchchem.com/product/b1607468#5-5-methylenebis-2-aminophenol-cas-number-22428-30-4
https://www.benchchem.com/product/b1607468#5-5-methylenebis-2-aminophenol-cas-number-22428-30-4
https://www.benchchem.com/product/b1607468#5-5-methylenebis-2-aminophenol-cas-number-22428-30-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1607468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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essential and advanced chemicals, empowering
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